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Compound of Interest

Compound Name: Hydnocarpic acid

CAS No.: 459-67-6

Cat. No.: B107828

Get Quote

This technical guide provides a comprehensive overview of hydnocarpic acid, focusing on its

chemical properties, experimental protocols for its isolation and modification, and its proposed

mechanism of action against mycobacteria. The information is intended for researchers,

scientists, and professionals in the field of drug development.

Core Molecular Information
Hydnocarpic acid is a cyclopentenyl fatty acid, a class of compounds historically recognized

for their therapeutic properties, particularly in the treatment of leprosy.[1][2] It is a principal

constituent of chaulmoogra oil, derived from the seeds of plants in the Hydnocarpus genus.[3]

[4]

Table 1: Molecular Formula and Weight of Hydnocarpic Acid
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Parameter Value References

Molecular Formula C₁₆H₂₈O₂ [1][5][6][7][8][9]

Molecular Weight 252.40 g/mol [1][5][6]

Percent Composition
C 76.14%, H 11.18%, O

12.68%
[5]

Physicochemical Properties
The physical and chemical characteristics of hydnocarpic acid are summarized below. These

properties are crucial for its handling, formulation, and analysis.

Table 2: Physicochemical Data for Hydnocarpic Acid

Property Value References

Melting Point 59-60 °C [6][10][11]

Boiling Point
187-189 °C at 1 Torr; 355.57

°C (rough estimate)
[10][11]

Density 0.9615 (rough estimate) [6][11]

Refractive Index 1.6000 (estimate) [6][11]

pKa 4.78 ± 0.10 (Predicted) [6][11]

Optical Rotation [α]D +68.3° (in chloroform) [8]

Appearance Colorless, glistening leaflets [8]

Solubility

Sparingly soluble in usual

organic solvents; soluble in

chloroform.

[8]

Experimental Protocols
Detailed methodologies for the isolation, characterization, and chemical modification of

hydnocarpic acid are essential for reproducible research.
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The following protocol is a modified silver ion column chromatography method for isolating

hydnocarpic acid from a mixture of fatty acids.[12]

Preparation of Stationary Phase: Impregnate silica gel (35-70 mesh) with a 20% (m/m)

solution of silver nitrate (AgNO₃). This is achieved by adding a 10% (m/v) aqueous solution

of AgNO₃ to the silica gel.

Activation: Activate the AgNO₃-impregnated silica gel by heating in an oven at 105-110 °C for

3 hours.

Column Packing: Pack a chromatography column with the activated stationary phase.

Sample Loading: Dissolve 500 mg of the fatty acid mixture in a minimal amount of the mobile

phase and load it onto the column.

Elution: Use a mobile phase consisting of a hexane:ethyl acetate:acetic acid mixture

(95:5:0.5, v/v/v). Protect the column from light during elution.

Monitoring and Collection: Monitor the elution process using Gas Chromatography-Mass

Spectrometry (GC-MS). Combine fractions containing pure hydnocarpic acid.

The identity and purity of the isolated hydnocarpic acid can be confirmed using several

spectroscopic techniques.[12]

Gas Chromatography-Mass Spectrometry (GC-MS): The mass spectrum should show a

molecular ion peak at m/z 252 [M]⁺. A base peak at m/z 67, characteristic of the

cyclopentenyl cation, and a fragment at m/z 235, corresponding to the loss of a hydroxyl

group from the molecular ion, are indicative of hydnocarpic acid's structure.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A multiplet around δ 5.68 corresponds to the olefinic hydrogens of the

cyclopentene ring. A multiplet near δ 2.60 is attributed to the hydrogen on the

diastereotopic carbon, and a signal around δ 1.26 corresponds to the methylene

hydrogens of the carbon chain.[12]
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¹³C NMR: The chemical shifts in the ¹³C NMR spectrum should be consistent with the

carbon framework of hydnocarpic acid.[12]

High-Resolution Mass Spectrometry (HRMS): Used to confirm the elemental composition

and exact mass of the molecular formula.[12]

This protocol describes a "click chemistry" approach to synthesize triazole derivatives of

hydnocarpic acid for further biological evaluation.[12]

Propargylation of Hydnocarpic Acid: React hydnocarpic acid (1) to produce the

corresponding propargyl ester (alkyne 2).

Synthesis of Azides: Prepare various organic azides (3a-3f) from their corresponding benzyl

bromides or alcohols.

Click Reaction: React the alkyne (2) with the synthesized azides (3a-3f) to yield the 1,2,3-

triazole derivatives (4-9).

Purification and Characterization: Purify the final products and characterize them using IR,

¹H NMR, ¹³C NMR, and HRMS to confirm their structures. The ¹H NMR spectrum of the

products typically shows a characteristic singlet for the triazole ring proton near δ 7.50.[12]

Visualized Workflows and Pathways
The following diagrams, rendered using the DOT language, illustrate a key experimental

workflow and a proposed biological pathway involving hydnocarpic acid.
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Caption: Synthesis workflow for 1,2,3-triazole derivatives of hydnocarpic acid.
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Caption: Proposed mechanism of hydnocarpic acid's antimycobacterial activity.
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Biological Activity and Mechanism of Action
Hydnocarpic acid has demonstrated inhibitory effects on the multiplication of various

mycobacterial species in vitro.[4] Research suggests that its mechanism of action may be

related to its structural analogy to biotin.[4] It is hypothesized that hydnocarpic acid may act

as an antagonist to biotin by either inhibiting its synthesis or blocking its coenzymatic functions,

which are vital for bacterial growth.[4] This inhibitory effect can be counteracted by the addition

of biotin to the culture medium.[4] Furthermore, computational studies have suggested that

hydnocarpic acid could be a potential inhibitor of protein kinase B (AKT1), a target in cancer

research, indicating a broader therapeutic potential that warrants further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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